3-(2-chlorophenyl)-7-[(3,4-dichlorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one

• Molecular Formula: C23H12Cl3F3O3
• Molecular Weight: 499.7 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-7-[(3,4-dichlorophenyl)methoxy]-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C23H12Cl3F3O3/c24-16-4-2-1-3-14(16)20-21(30)15-7-6-13(10-19(15)32-22(20)23(27,28)29)31-11-12-5-8-17(25)18(26)9-12/h1-10H,11H2
• InChI Key: ODAYUAQPHVRGHK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC(=C(C=C4)Cl)Cl)C(F)(F)F)Cl

Description

3-(2-chlorophenyl)-7-[(3,4-dichlorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one is a compound that belongs to the class of flavonoids. It has attracted significant attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-7-[(3,4-dichlorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one is not fully understood. However, it has been proposed that the compound exerts its effects by inhibiting the activity of various enzymes and transcription factors, including COX-2, iNOS, and NF-κB.
Biochemical and Physiological Effects:
The compound has been shown to exert a variety of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, the compound has been shown to protect against oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-chlorophenyl)-7-[(3,4-dichlorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one in lab experiments is its potent anti-inflammatory and antioxidant properties. However, one limitation is that the compound may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on this compound. One area of interest is the development of novel analogs with improved potency and selectivity. Another area of interest is the investigation of the compound's potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and viral infections. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-7-[(3,4-dichlorobenzyl)oxy]-2-(trifluoromethyl)-4H-chromen-4-one involves the reaction of 2-hydroxyacetophenone with 2-chlorobenzaldehyde in the presence of a base. The resulting intermediate is then reacted with 3,4-dichlorobenzyl bromide and trifluoroacetic anhydride to form the final product.

Scientific Research Applications

The compound has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, antitumor, and antiviral properties. It has also been found to modulate various signaling pathways, including the NF-κB and MAPK pathways.